7-Methoxy-isoquinoline-N-oxide hydrochloride

• IUPAC Name: 7-methoxy-2-oxidoisoquinolin-2-ium;hydrochloride
• InChI: InChI=1S/C10H9NO2.ClH/c1-13-10-3-2-8-4-5-11(12)7-9(8)6-10;/h2-7H,1H3;1H
• InChI Key: ZECWOBKRZDCHLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C[N+](=C2)[O-].Cl
• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol

Description

7-Methoxy-isoquinoline-N-oxide hydrochloride is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature 58 g of m-chloroperoxybenzoic acid (purity 75%) were added in portions to a stirred solution of 7-methoxy-isoquinoline (35.9 g) in 500 mL of dichloromethane. Stirring was continued for 3 hours and subsequently methanol (400 mL) was added. The bulk was reduced to 300 mL and 325 mL of a saturated solution of hydrogen chloride in diethyl ether were added. Dilution with 600 mL of diethyl ether afforded precipitation of yellow crystals, which were separated by filtration, washed with chilled diethyl ether and dried in vacuo. Yield: 41.3 g (87%); m.p. 185-187° C.; (+)-FAB-MS: 176 (MH+-HCl).